Cas no 1804170-99-7 (1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1804170-99-7
• MF: C₁₁H₈BrF₅O
• MW: 331.076640129089
• CID: 4972383
• Update Time: 2025-10-25

1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O/c12-5-8(18)4-6-3-7(11(15,16)17)1-2-9(6)10(13)14/h1-3,10H,4-5H2
• InChI Key： ZUMVBLPEPXYXHH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C(F)(F)F)C=CC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 292
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one

Comprehensive Guide to 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804170-99-7)

1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804170-99-7) is a highly specialized fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and fluorine substitutions, serves as a critical intermediate in the synthesis of advanced molecules. Researchers and industry professionals frequently search for 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one applications and synthesis methods, reflecting its growing importance in modern chemistry.

The molecular structure of 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one features a propan-2-one backbone with a bromine substituent at the 1-position and a difluoromethyl-trifluoromethyl phenyl group at the 3-position. This arrangement imparts unique electronic and steric properties, making it valuable for cross-coupling reactions and fluorine-based drug design. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, key traits for bioactive molecules.

In pharmaceutical research, 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one is often utilized as a building block for kinase inhibitors and antiviral agents. Recent studies highlight its role in developing COVID-19 therapeutics, aligning with the global demand for novel antiviral compounds. Searches for fluorinated compounds in drug discovery and CAS 1804170-99-7 suppliers have surged, underscoring its commercial relevance.

The agrochemical industry also benefits from 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one, particularly in synthesizing herbicides and pesticides with improved environmental profiles. Fluorinated compounds like this are prized for their ability to enhance pesticide efficacy while reducing toxicity, addressing the growing demand for sustainable agriculture solutions.

From a synthetic chemistry perspective, 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one is typically prepared via Friedel-Crafts acylation followed by bromination. Researchers often inquire about optimized synthesis routes for CAS 1804170-99-7 and purification techniques, reflecting the compound's synthetic challenges. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry applications.

The market for 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one is expanding, driven by increased R&D investments in fluorine chemistry. Analytical techniques like NMR and HPLC are essential for quality control, with many users searching for CAS 1804170-99-7 analytical data. Regulatory compliance, particularly regarding REACH and FDA guidelines, is another hot topic among purchasers.

Environmental and safety considerations for 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one focus on proper handling and disposal. While not classified as hazardous under standard regulations, its bromine content warrants careful waste management. This aligns with industry trends toward green chemistry and responsible chemical use.

Future applications of 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one may include material science, particularly in fluoropolymer development. Its unique electronic properties could also make it valuable for organic electronics, an area gaining traction in renewable energy research. The compound's versatility ensures its continued relevance across multiple scientific disciplines.

For researchers seeking 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one suppliers, quality and purity (typically ≥98%) are paramount. Many queries focus on bulk pricing for CAS 1804170-99-7 and custom synthesis options, reflecting both academic and industrial demand. Proper storage recommendations (e.g., 2-8°C under inert atmosphere) are frequently searched as well.

In conclusion, 1-Bromo-3-(2-(difluoromethyl)-5-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1804170-99-7) represents a cutting-edge fluorinated building block with diverse applications. Its role in addressing contemporary challenges—from drug development to sustainable agrochemicals—positions it as a compound of significant scientific and commercial interest. Ongoing research will likely uncover new applications, further solidifying its importance in modern chemistry.